Cas no 1309980-90-2 (3-Benzyloxy-6-bromo-2-chlorophenylboronic acid)
1309980-90-2 structure
Product Name:3-Benzyloxy-6-bromo-2-chlorophenylboronic acid
CAS No:1309980-90-2
MF:C13H11BBrClO3
MW:341.392642259598
MDL:MFCD11044928
CID:1068795
Update Time:2023-08-02
3-Benzyloxy-6-bromo-2-chlorophenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-Chloro-3-benzyloxy-6-bromophenylboronic acid
- (6-bromo-2-chloro-3-phenylmethoxyphenyl)boronic acid
- 3-Benzyloxy-6-bromo-2-chlorophenylboronic acid
- (3-(Benzyloxy)-6-bromo-2-chlorophenyl)boronic acid
- BC001789
- Z0055
-
- MDL: MFCD11044928
- Inchi: 1S/C13H11BBrClO3/c15-10-6-7-11(13(16)12(10)14(17)18)19-8-9-4-2-1-3-5-9/h1-7,17-18H,8H2
- InChI Key: VXBLINFXGJRKAF-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=C(C=1B(O)O)Cl)OCC1C=CC=CC=1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 277
- Topological Polar Surface Area: 49.7
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Boiling Point: 498.7±55.0 °C at 760 mmHg
- Flash Point: 255.4±31.5 °C
- Vapor Pressure: 0.0±1.3 mmHg at 25°C
3-Benzyloxy-6-bromo-2-chlorophenylboronic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Benzyloxy-6-bromo-2-chlorophenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B411010-50mg |
3-Benzyloxy-6-bromo-2-chlorophenylboronic Acid |
1309980-90-2 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B411010-100mg |
3-Benzyloxy-6-bromo-2-chlorophenylboronic Acid |
1309980-90-2 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B411010-500mg |
3-Benzyloxy-6-bromo-2-chlorophenylboronic Acid |
1309980-90-2 | 500mg |
$ 210.00 | 2022-06-07 | ||
| abcr | AB515454-1 g |
3-Benzyloxy-6-bromo-2-chlorophenylboronic acid |
1309980-90-2 | 1g |
€201.10 | 2023-04-18 | ||
| abcr | AB515454-5 g |
3-Benzyloxy-6-bromo-2-chlorophenylboronic acid |
1309980-90-2 | 5g |
€590.60 | 2023-04-18 | ||
| eNovation Chemicals LLC | Y0999588-5g |
(3-(benzyloxy)-6-bromo-2-chlorophenyl)boronic acid |
1309980-90-2 | 95% | 5g |
$450 | 2024-08-02 | |
| abcr | AB515454-1g |
3-Benzyloxy-6-bromo-2-chlorophenylboronic acid; . |
1309980-90-2 | 1g |
€197.00 | 2025-04-21 | ||
| abcr | AB515454-5g |
3-Benzyloxy-6-bromo-2-chlorophenylboronic acid; . |
1309980-90-2 | 5g |
€567.00 | 2025-04-21 | ||
| A2B Chem LLC | AE64566-250mg |
(3-(Benzyloxy)-6-bromo-2-chlorophenyl)boronic acid |
1309980-90-2 | 95% | 250mg |
$92.00 | 2024-04-20 | |
| A2B Chem LLC | AE64566-10g |
(3-(Benzyloxy)-6-bromo-2-chlorophenyl)boronic acid |
1309980-90-2 | 95% | 10g |
$1272.00 | 2024-04-20 |
3-Benzyloxy-6-bromo-2-chlorophenylboronic acid Related Literature
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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